molecular formula C16H13NO2 B5563708 1-(2-biphenylyl)-2,5-pyrrolidinedione

1-(2-biphenylyl)-2,5-pyrrolidinedione

Cat. No.: B5563708
M. Wt: 251.28 g/mol
InChI Key: ITKAGHILXDETET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Biphenylyl)-2,5-pyrrolidinedione is a heterocyclic organic compound characterized by a pyrrolidinedione core (a five-membered ring containing two ketone groups) substituted at the 1-position with a 2-biphenylyl group. This structural configuration confers distinct chemical and biological properties, making it a subject of interest in medicinal chemistry and materials science.

Properties

IUPAC Name

1-(2-phenylphenyl)pyrrolidine-2,5-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13NO2/c18-15-10-11-16(19)17(15)14-9-5-4-8-13(14)12-6-2-1-3-7-12/h1-9H,10-11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ITKAGHILXDETET-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(=O)N(C1=O)C2=CC=CC=C2C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

251.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural Analogues with Sulfur-Containing Substituents

Compounds with sulfur-based substituents demonstrate how electronic and steric modifications influence activity:

Compound Key Substituent Antimicrobial Activity Anticancer Activity
1-(2-Phenylsulfonyl-phenyl)-pyrrole-2,5-dione Phenylsulfonyl group Moderate Low
3-(Phenylsulfanyl)-1H-pyrrole-2,5-dione Phenylthio group Strong Moderate
1-(2-Biphenylyl)-2,5-pyrrolidinedione Biphenylyl group Not explicitly reported Likely enhanced due to aromatic interactions

Key Findings :

  • The phenylsulfonyl group in the first analogue reduces biological activity compared to the phenylthio group, likely due to decreased electron density or increased steric hindrance .

Pyridine- and Benzoyl-Substituted Derivatives

Substitution with aromatic or heteroaromatic groups highlights the role of π-π interactions and hydrogen bonding:

Compound Core Structure Notable Features
2,5-Pyrrolidinedione, 1-(4-pyridinyl)- Pyridine ring High affinity for kinase targets
2,5-Pyrrolidinedione, 1-[(4-methylbenzoyl)oxy]- 4-Methylbenzoyl ester Enhanced esterase stability
1-(2-Biphenylyl)-2,5-pyrrolidinedione Biphenylyl group Improved lipophilicity and binding pocket fit

Key Findings :

  • The pyridine-substituted derivative shows kinase inhibition due to nitrogen’s hydrogen-bonding capability .
  • The biphenylyl group’s extended aromatic system may improve interactions with hydrophobic protein domains, offering advantages in drug design .

Functional Group Variations in Ester Derivatives

Ester substituents significantly alter reactivity and applications:

Compound Ester Group Applications
2,5-Dioxopyrrolidin-1-yl benzoate Benzoate Crosslinking agent in polymers
2,5-Dioxopyrrolidin-1-yl acetate Acetate Labile intermediate in synthesis
1-(2-Biphenylyl)-2,5-pyrrolidinedione Biphenylyl (non-ester) Potential as a kinase or protease inhibitor

Key Findings :

  • Ester derivatives are more reactive but less stable under physiological conditions. The biphenylyl group’s non-ester structure may enhance metabolic stability .

Chloroethyl and Piperidine Derivatives

Substituents with reactive groups highlight therapeutic mechanisms:

Compound Functional Group Mechanism of Action
1-[[[(2-Chloroethyl)amino]carbonyl]oxy]-2,5-pyrrolidinedione Chloroethyl group DNA crosslinking (anticancer)
1-(2,6-Dimethylphenyl)pyrrolidin-2-one Dimethylphenyl group Enzyme inhibition via steric effects
1-(2-Biphenylyl)-2,5-pyrrolidinedione Biphenylyl group Likely targets aromatic-dependent enzymes/receptors

Key Findings :

  • The chloroethyl group induces DNA damage, useful in chemotherapy .
  • The biphenylyl group’s planar structure may enable selective inhibition of enzymes like cyclooxygenase or tyrosine kinases .

Uniqueness of 1-(2-Biphenylyl)-2,5-Pyrrolidinedione

  • Aromatic Stacking : The biphenylyl group enhances interactions with hydrophobic protein pockets, improving binding affinity compared to single-ring analogues.
  • Metabolic Stability : Unlike ester derivatives, the lack of labile groups may reduce enzymatic degradation.
  • Versatility: Potential applications span anticancer agents, enzyme inhibitors, and materials science due to tunable electronic properties.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.